Cas no 59883-08-8 (Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate)

• Product Name: Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate
• CAS No: 59883-08-8
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• CID: 2196955
• Update Time: 2025-06-15

Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate
• GDTLPFMWBRJQFM-UHFFFAOYSA-N
• diethyl 1,4-diethoxy-2,3-naphthalenedicarboxylate
• Diethyl 1,4-bis(ethyloxy)-2,3-naphthalenedicarboxylate

• Inchi： 1S/C20H24O6/c1-5-23-17-13-11-9-10-12-14(13)18(24-6-2)16(20(22)26-8-4)15(17)19(21)25-7-3/h9-12H,5-8H2,1-4H3
• InChI Key： GDTLPFMWBRJQFM-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(=O)OCC)=C(C(=O)OCC)C(=C2C=CC=CC2=1)OCC

Computed Properties

• Exact Mass: 360.157
• Monoisotopic Mass: 360.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate

Comprehensive Overview of Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate (CAS No. 59883-08-8)

Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate (CAS No. 59883-08-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and organic synthesis. This compound, characterized by its naphthalene backbone and ester functional groups, is widely utilized in the development of advanced materials and bioactive molecules. Its unique structure makes it a valuable building block for researchers exploring fluorescence probes, polymeric materials, and drug delivery systems.

One of the most frequently searched questions about Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate revolves around its synthesis methods and applications in green chemistry. Recent trends highlight a growing interest in sustainable synthesis routes, such as catalyst-free reactions or solvent-free conditions, to minimize environmental impact. Researchers are also investigating its potential in optoelectronic devices, where its conjugated system could enhance light absorption and emission properties.

The compound's physicochemical properties, including solubility, melting point, and stability, are critical for its practical applications. For instance, its lipophilic nature makes it suitable for formulations requiring controlled release, while its aromaticity contributes to its utility in π-conjugated systems. These features align with current industry demands for high-performance materials and bio-compatible compounds.

In the context of drug discovery, Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate serves as a precursor for heterocyclic compounds with potential therapeutic effects. Its derivatives are being studied for their anti-inflammatory and antioxidant activities, addressing modern healthcare challenges like chronic diseases and oxidative stress. This aligns with the surge in searches for natural product analogs and small-molecule therapeutics.

From an industrial perspective, the compound's scalability and cost-effectiveness are frequently discussed. Manufacturers are optimizing batch processes to meet the rising demand from sectors like agrochemicals and cosmetics. Additionally, its role in polymer modification is gaining traction, particularly for enhancing thermal stability and mechanical strength in biodegradable plastics.

Emerging technologies, such as AI-driven molecular design, are also exploring Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate as a template for machine learning models predicting chemical reactivity. This intersection of computational chemistry and experimental validation reflects the compound's relevance in cutting-edge research.

To summarize, Diethyl 1,4-diethoxynaphthalene-2,3-dicarboxylate (CAS No. 59883-08-8) is a versatile compound with broad applications across multiple disciplines. Its integration into sustainable chemistry, advanced materials, and life sciences underscores its importance in addressing contemporary scientific and industrial challenges.